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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B1345962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of C.I. Disperse Orange
73 in textile printing applications, with a focus on polyester and its blends. The information is

intended for a scientific audience and includes detailed experimental protocols and data

presentation.

Overview of Disperse Orange 73
Disperse Orange 73 is a monoazo disperse dye known for its brilliant orange to reddish-orange

shade.[1] It is primarily used for dyeing and printing on hydrophobic synthetic fibers, most

notably polyester, as well as polyester/cotton and polyester/viscose blends.[1] Its small

molecular size and lack of ionic groups allow it to penetrate and be retained by the fiber

through intermolecular forces.

Quantitative Data Summary
The following tables summarize the key quantitative data for the application and performance

of Disperse Orange 73.

Table 1: Colorfastness Properties of Disperse Orange 73
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Fastness Property Test Method Rating (1-5 or 1-8 scale)

Light Fastness (Xenon Arc) ISO 105-B02 6-7 (Excellent)

Washing Fastness (Staining) ISO 105-C06 4-5 (Good to Excellent)

Washing Fastness (Color

Change)
ISO 105-C06 4-5 (Good to Excellent)

Sublimation Fastness ISO 105-P01 (180°C, 30s) 4-5 (Good to Excellent)

Rubbing Fastness (Dry) ISO 105-X12 4 (Good)

Rubbing Fastness (Wet) ISO 105-X12 4 (Good)

Table 2: Recommended Printing Paste Formulation (Screen Printing)

Component Quantity (g/kg) Purpose

Disperse Orange 73 (200%

strength)
20 - 40 Colorant

Thickener (e.g., Sodium

Alginate)
40 - 60

Viscosity control, prevents

bleeding

Dispersing Agent 10 - 20 Maintains dye dispersion

Acid Donor (e.g., Ammonium

Sulfate)
5 - 10

Maintains slightly acidic pH for

dye stability

Water to 1000 Vehicle

Table 3: Recommended Fixation Conditions for Printed Polyester
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Fixation Method Temperature Time Notes

Thermosol Fixation 190 - 210°C 60 - 90 seconds
Continuous process,

high productivity.[2][3]

High-Temperature

(HT) Steaming
170 - 180°C 5 - 8 minutes

Good color yield and

fabric hand-feel.

Pressure Steaming 130°C 20 - 30 minutes

Suitable for dyes with

lower sublimation

fastness.[4]

Experimental Protocols
The following are detailed protocols for key experiments in the application of Disperse Orange

73.

Preparation of Printing Paste (1000g)
Dye Dispersion: In a beaker, create a smooth paste by mixing 20-40g of Disperse Orange 73

with 10-20g of a suitable dispersing agent and a small amount of cold water.

Thickener Stock Solution: Prepare a stock solution of the thickener (e.g., 4-6% sodium

alginate) according to the manufacturer's instructions.

Mixing: Gradually add the dye dispersion to the thickener stock solution under constant

stirring.

pH Adjustment: Add 5-10g of an acid donor, such as ammonium sulfate, to adjust the pH to a

slightly acidic range (pH 5.5-6.5).

Final Volume: Add water to make up the final weight to 1000g and stir until a homogenous

paste is obtained.

Screen Printing Procedure
Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities.

Screen Preparation: Prepare a screen with the desired design.
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Printing: Place the fabric on a printing table. Apply the prepared printing paste evenly across

the screen using a squeegee.

Drying: After printing, air dry the fabric at room temperature or with a hot air dryer at a

temperature not exceeding 100°C.

Fixation of the Printed Fabric
3.3.1. Thermosol Fixation

Pass the dried, printed fabric through a thermosol unit or a stenter.

Set the temperature to 190-210°C and the dwell time to 60-90 seconds.[2][3]

3.3.2. High-Temperature (HT) Steaming

Place the dried, printed fabric in a high-temperature steamer.

Steam at 170-180°C for 5-8 minutes.

After-treatment (Washing-off)
Rinsing: Rinse the fixed fabric thoroughly with cold water to remove the thickener and

unfixed dye.

Reduction Clearing: For optimal fastness, especially for medium to dark shades, a reduction

clearing process is recommended. This involves treating the fabric in a bath containing:

Caustic Soda (36°Bé): 2-3 ml/L

Sodium Hydrosulphite: 1-2 g/L

Temperature: 70-80°C

Time: 10-15 minutes

Final Rinsing and Drying: Rinse the fabric again with hot and then cold water. Neutralize if

necessary with a weak acid solution. Finally, dry the fabric.
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Mandatory Visualizations
Experimental Workflow for Textile Printing with Disperse
Orange 73
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Caption: Workflow for textile printing with Disperse Orange 73.
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Caption: Dye fixation mechanism of Disperse Orange 73 in polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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